![molecular formula C19H19NO2 B1247651 Citridone A](/img/structure/B1247651.png)
Citridone A
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Overview
Description
Citridone A is a natural product found in Penicillium with data available.
Scientific Research Applications
Antifungal Activity Potentiation
Citridone A, initially isolated to potentiate the antifungal activity of miconazole, shows promise in this area. Derivatives of this compound have been shown to enhance miconazole activity against Candida albicans. Specifically, derivatives 17, 20, and 21 were found effective in this regard, and this compound itself, along with derivatives 1, 14, 20, and 21, inhibited yellow pigment production in methicillin-resistant Staphylococcus aureus (Fukuda et al., 2014).Unique Structural Properties
This compound possesses a novel phenylfuropyridone skeleton, different from other citridones. This unique structure contributes to its biological activity, particularly in enhancing antifungal effects (Fukuda et al., 2006).Antibacterial and Antifungal Activities
New derivatives of this compound have been found to exhibit antibacterial and antifungal properties. Specifically, Citridones E–G, isolated from Penicillium sumatrense, displayed activity against various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans (Xu et al., 2019).Biosynthetic Pathway Insights
Research has focused on understanding the biosynthetic pathways of this compound and related compounds. The concise biosynthesis of these compounds, including the formation of their unique quaternary carbon structures, sheds light on the complex natural product synthesis mechanisms in fungi (Zhang et al., 2020).Synthesis of Analogues and Derivatives
Efforts have been made to synthesize this compound analogues. A unique route to the structural diversity of pyridone alkaloids, including this compound, has been explored, emphasizing the potential for developing novel compounds with varied biological activities (Fotiadou & Zografos, 2011).Domino Synthesis Strategies
Studies on domino Knoevenagel/cycloisomerization strategies have led to the development of a simple one-pot strategy for synthesizing this compound and related compounds. This approach highlights the utility of domino cascades in natural product synthesis (Bhat et al., 2021).
properties
Molecular Formula |
C19H19NO2 |
---|---|
Molecular Weight |
293.4 g/mol |
IUPAC Name |
(2R,3S,6R)-3,4,6-trimethyl-9-phenyl-7-oxa-11-azatricyclo[6.4.0.02,6]dodeca-1(8),4,9-trien-12-one |
InChI |
InChI=1S/C19H19NO2/c1-11-9-19(3)16(12(11)2)15-17(22-19)14(10-20-18(15)21)13-7-5-4-6-8-13/h4-10,12,16H,1-3H3,(H,20,21)/t12-,16-,19-/m1/s1 |
InChI Key |
XFLJBHHWXWWOOI-SMNXXWJPSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]2C3=C(C(=CNC3=O)C4=CC=CC=C4)O[C@@]2(C=C1C)C |
Canonical SMILES |
CC1C2C3=C(C(=CNC3=O)C4=CC=CC=C4)OC2(C=C1C)C |
synonyms |
citridone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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